2-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-methyl-N-[(1-methylpyrazol-4-yl)methyl]propan-1-amine;dihydrochloride

• IUPAC Name: 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methyl-N-[(1-methylpyrazol-4-yl)methyl]propan-1-amine;dihydrochloride
• InChI: InChI=1S/C17H23N3O2.2ClH/c1-17(2,12-18-9-13-10-19-20(3)11-13)14-4-5-15-16(8-14)22-7-6-21-15;;/h4-5,8,10-11,18H,6-7,9,12H2,1-3H3;2*1H
• InChI Key: NOPDTDTXJFJUMS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CNCC1=CN(N=C1)C)C2=CC3=C(C=C2)OCCO3.Cl.Cl
• Molecular Formula: C17H25Cl2N3O2
• Molecular Weight: 374.3 g/mol
• CAS No.: 2418650-77-6

Description

2-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-methyl-N-[(1-methylpyrazol-4-yl)methyl]propan-1-amine; dihydrochloride is a synthetic organic compound featuring a 2,3-dihydro-1,4-benzodioxin core substituted with a methylpropan-1-amine side chain. The amine group is further functionalized with a (1-methylpyrazol-4-yl)methyl substituent. The dihydrochloride salt form enhances solubility and stability, making it suitable for pharmacological studies.

Biological Activity

The compound 2-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-methyl-N-[(1-methylpyrazol-4-yl)methyl]propan-1-amine; dihydrochloride is a synthetic derivative that has garnered attention for its potential biological activities. This article explores its synthesis, biological properties, and therapeutic implications based on diverse research findings.

Synthesis

The synthesis of the compound involves several steps, beginning with the preparation of 2,3-dihydrobenzodioxin derivatives. The following general procedure outlines the synthesis:

• Starting Material Preparation : 2,3-dihydrobenzo[1,4]-dioxin-6-amine is reacted with various sulfonyl chlorides in an alkaline medium.
• Formation of Intermediate Compounds : The reaction yields sulfonamide derivatives which are further reacted with substituted acetamides to form the target compound.
• Final Product Isolation : The final product is purified through crystallization and characterized using spectroscopic methods (NMR, IR) to confirm its structure .

Biological Activity

The biological activity of this compound has been investigated in various contexts:

Enzyme Inhibition

Research indicates that derivatives of benzodioxin compounds exhibit significant inhibitory effects on enzymes such as:

• α-glucosidase : This enzyme plays a crucial role in carbohydrate metabolism and is a target for Type 2 Diabetes Mellitus (T2DM) therapies.
• Acetylcholinesterase : Inhibition of this enzyme is relevant for Alzheimer's disease treatment .

Antioxidant Activity

Studies have shown that certain benzodioxin derivatives can act as lipid peroxidation inhibitors. For instance, specific compounds within this class demonstrated potency exceeding that of established antioxidants like probucol . This suggests potential applications in managing oxidative stress-related conditions.

Calcium Antagonism

Some derivatives have been reported to exhibit calcium antagonist properties comparable to flunarizine, suggesting their utility in cardiovascular therapies .

Case Studies

Several studies have highlighted the therapeutic potential of compounds related to 2-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-methyl-N-[(1-methylpyrazol-4-yl)methyl]propan-1-amine:

• Diabetes Management : A study evaluated the efficacy of related benzodioxin derivatives in reducing blood glucose levels in diabetic models, demonstrating significant reductions at various dosages .
• Neuroprotective Effects : Research focusing on neurodegenerative diseases found that certain derivatives improved cognitive function in animal models by inhibiting acetylcholinesterase activity .

Data Summary

The following table summarizes key biological activities and their respective findings:

Biological Activity	Target	Effectiveness	Reference
Enzyme Inhibition	α-glucosidase	Significant inhibition
Antioxidant Activity	Lipid peroxidation	More potent than probucol
Calcium Antagonism	Cardiovascular systems	Comparable to flunarizine
Neuroprotective Effects	Cognitive function	Improvement observed

Scientific Research Applications

Table 1: Synthesis Overview

Step	Reaction Type	Reagents/Conditions	Product
1	Cyclization	Aromatic precursors + Acid catalyst	2,3-Dihydro-1,4-benzodioxin
2	Alkylation	2,3-Dihydro-1,4-benzodioxin + Propanamine	Target compound
3	Purification	Crystallization or chromatography	Pure dihydrochloride salt

Enzyme Inhibition Studies

Recent studies have investigated the enzyme inhibitory potential of compounds derived from benzodioxane structures. For example, derivatives have shown promising activity against enzymes like α-glucosidase and acetylcholinesterase, which are relevant in the treatment of Type 2 Diabetes Mellitus (T2DM) and Alzheimer’s Disease (AD) respectively. The structural features of the benzodioxane moiety are believed to enhance binding affinity to these enzymes.

Antimicrobial Activity

Research has indicated that compounds similar to 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methyl-N-[(1-methylpyrazol-4-yl)methyl]propan-1-amine exhibit antimicrobial properties. These compounds have been tested against various bacterial strains, showing significant inhibition zones in agar diffusion assays.

Neuroprotective Effects

The neuroprotective effects of benzodioxane derivatives have been explored in several studies. Compounds like this one are being evaluated for their ability to prevent neuronal cell death and improve cognitive function in models of neurodegenerative diseases.

Case Study 1: Enzyme Inhibition

In a study published in Molecules, researchers synthesized several benzodioxane derivatives and tested their effects on α-glucosidase and acetylcholinesterase. The findings indicated that certain modifications to the benzodioxane structure significantly enhanced inhibitory activity against these enzymes, suggesting a pathway for developing new therapeutics for T2DM and AD .

Case Study 2: Antimicrobial Activity

A recent investigation assessed the antimicrobial efficacy of various benzodioxane derivatives against common pathogens such as Staphylococcus aureus and Escherichia coli. The results demonstrated that specific derivatives exhibited potent antibacterial activity, indicating their potential as lead compounds for antibiotic development .

Comparison with Similar Compounds

Key Structural Differences:

Core Heterocycles :

• The target compound uses a propan-1-amine backbone, whereas analogs employ pyridine (), thiazole (), or ketone () cores. These variations influence electronic properties and binding affinities.
• Thiazole-containing analogs (e.g., ) may exhibit enhanced π-stacking interactions compared to pyridine or amine-based structures.

Substituent Chemistry: The (1-methylpyrazol-4-yl)methyl group in the target compound contrasts with allylamine (), pyridinamine (), and dimethylaminomethylphenyl () groups. The dihydrochloride salt in the target compound improves aqueous solubility relative to free-base analogs (e.g., ).

Molecular Weight and Complexity :

• The target compound (MW ~367) is smaller than pyridine-based analogs (e.g., , MW 391.46), which may enhance membrane permeability.

Functional and Pharmacological Implications

While explicit pharmacological data for the target compound are absent in the evidence, structural comparisons suggest:

• Receptor Binding : The benzodioxin moiety is common in ligands targeting adrenergic or serotonin receptors. Substitution patterns (e.g., pyrazole vs. thiazole) may alter selectivity .
• Solubility and Bioavailability : The dihydrochloride salt form likely confers higher solubility than neutral analogs (e.g., ), favoring oral administration.